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Compound of Interest

Compound Name:
N-Ethyl-N-(2-

hydroxyethyl)nitrosamine

Cat. No.: B110614 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety protocols and logistical plans for the handling and

disposal of N-Ethyl-N-(2-hydroxyethyl)nitrosamine (CAS No. 13147-25-6). It is imperative

that all personnel consult this guide before commencing any work with this compound. N-Ethyl-
N-(2-hydroxyethyl)nitrosamine is suspected of causing genetic defects and may cause

cancer[1][2].

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against exposure. The following

table summarizes the required PPE for various handling scenarios.
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Task Required Personal Protective Equipment

Low Concentration/Volume Handling - Gloves: Double-gloving with nitrile gloves.

(e.g., preparing dilute solutions)
- Eye Protection: Safety glasses with side

shields.

- Lab Coat: Standard laboratory coat.

High Concentration/Volume Handling

- Gloves: Butyl rubber or SilverShield® gloves

are recommended. Double-gloving is

mandatory.

(e.g., weighing, neat compound handling) - Eye Protection: Chemical splash goggles.

- Lab Coat: Chemical-resistant lab coat or gown.

- Respiratory Protection: A NIOSH-approved

respirator may be required for certain

procedures. Consult your institution's

environmental health and safety (EHS) office.

Animal Handling (Post-Administration) - Gloves: Double-gloving with nitrile gloves.

- Lab Coat: Disposable gown.

- Eye Protection: Safety glasses with side

shields.

Below is a diagram illustrating the decision-making process for PPE selection based on the risk

level of the handling procedure.
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Start: Assess Task Risk

Low Concentration/
Volume Handling?

High Concentration/
Volume Handling?

No

Standard PPE:
- Double Nitrile Gloves

- Safety Glasses
- Lab Coat

Yes

Animal Handling
(Post-Administration)?

No

Enhanced PPE:
- Butyl Rubber/SilverShield® Gloves

- Chemical Goggles
- Chemical-Resistant Gown

- Consider Respirator

Yes

Animal Handling PPE:
- Double Nitrile Gloves

- Disposable Gown
- Safety Glasses

Yes

End: Proceed with Caution

No

Click to download full resolution via product page

Caption: PPE Selection Workflow for Handling N-Ethyl-N-(2-hydroxyethyl)nitrosamine.
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Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational plan is crucial to minimize the risk of exposure.

1. Preparation and Engineering Controls:

All work with N-Ethyl-N-(2-hydroxyethyl)nitrosamine must be conducted in a designated

area, such as a chemical fume hood, to prevent inhalation exposure.

Ensure that a safety shower and eyewash station are readily accessible.

Verify that all necessary PPE is available and in good condition.

2. Weighing and Solution Preparation:

Perform all weighing and solution preparation activities within a certified chemical fume

hood.

Use disposable equipment whenever possible to minimize contamination.

Handle the compound gently to avoid creating dust or aerosols.

3. Administration to Animals (if applicable):

All animal administrations must be performed in a certified Biological Safety Cabinet (BSC).

Animals should be housed in a designated containment area for at least 24 hours post-

administration, as the agent may be excreted.

Label cages clearly with the chemical agent and the date of administration.

4. Post-Procedure Decontamination:

Decontaminate all surfaces and equipment immediately after use.

Wipe down the work area with a suitable decontamination solution (see Disposal Plan).
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Dispose of all contaminated materials as hazardous waste.

Emergency Response Plan
In the event of an accidental exposure or spill, immediate and appropriate action is critical.
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Emergency Scenario Immediate Action

Skin Contact

- Immediately flush the affected area with

copious amounts of water for at least 15

minutes.

- Remove contaminated clothing while under the

safety shower.

- Seek immediate medical attention.

Eye Contact

- Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open.

- Seek immediate medical attention.

Inhalation - Move the individual to fresh air immediately.

- If breathing is difficult, administer oxygen. If

breathing has stopped, begin artificial

respiration.

- Seek immediate medical attention.

Ingestion - Do NOT induce vomiting.

- If the person is conscious, rinse their mouth

with water.

- Seek immediate medical attention.

Spill - Evacuate the immediate area.

- If the spill is small, trained personnel wearing

appropriate PPE may clean it up using

absorbent pads.

- For large spills, evacuate the laboratory and

contact your institution's EHS office immediately.
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Proper disposal of N-Ethyl-N-(2-hydroxyethyl)nitrosamine and all contaminated materials is

mandatory to prevent environmental contamination and potential exposure.

1. Waste Segregation and Collection:

All disposable items that have come into contact with N-Ethyl-N-(2-
hydroxyethyl)nitrosamine (e.g., gloves, pipette tips, absorbent paper) must be collected in

a designated, leak-proof hazardous waste container.

Label the container clearly as "Hazardous Waste: N-Ethyl-N-(2-hydroxyethyl)nitrosamine."

Unused or excess N-Ethyl-N-(2-hydroxyethyl)nitrosamine must also be disposed of as

hazardous waste. Do not pour down the drain.

2. Decontamination of Reusable Equipment:

For glassware and other reusable equipment, a chemical degradation procedure is

recommended. One effective method involves treatment with an aluminum-nickel alloy

powder in an aqueous alkali solution, which reduces the nitrosamine to the corresponding

amine[3].

Alternatively, a 1:1 solution of hydrobromic acid and acetic acid can be used for

decontamination[4].

Ultraviolet (UV) light has also been shown to degrade nitrosamines and can be used as a

supplementary decontamination step[4].

3. Final Disposal:

All hazardous waste must be disposed of through your institution's approved hazardous

waste management program. Follow all local, state, and federal regulations for the disposal

of carcinogenic chemicals.

Ensure that all waste containers are securely sealed and properly labeled before collection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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